Cas no 1804182-64-6 (5-Formyl-1H-benzimidazole-6-acetonitrile)

• Product Name: 5-Formyl-1H-benzimidazole-6-acetonitrile
• CAS No: 1804182-64-6
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 4825206
• Update Time: 2025-05-21

5-Formyl-1H-benzimidazole-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Formyl-1H-benzimidazole-6-acetonitrile

• Inchi： 1S/C10H7N3O/c11-2-1-7-3-9-10(13-6-12-9)4-8(7)5-14/h3-6H,1H2,(H,12,13)
• InChI Key： LUZQMAGJBOZKBT-UHFFFAOYSA-N
• SMILES： O=CC1=CC2=C(C=C1CC#N)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 0.6
• Topological Polar Surface Area: 69.5

Additional information on 5-Formyl-1H-benzimidazole-6-acetonitrile

Introduction to 5-Formyl-1H-benzimidazole-6-acetonitrile (CAS No. 1804182-64-6)

5-Formyl-1H-benzimidazole-6-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1804182-64-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole family, a class of molecules widely recognized for their diverse biological activities and pharmaceutical applications. The structural framework of 5-Formyl-1H-benzimidazole-6-acetonitrile incorporates both a formyl group and an acetonitrile moiety, which contribute to its unique chemical properties and reactivity. These functional groups make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The benzimidazole core is a privileged scaffold in drug discovery, exhibiting a broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the formyl group at the 5-position and the acetonitrile group at the 6-position in 5-Formyl-1H-benzimidazole-6-acetonitrile enhances its potential as a building block for pharmacophore design. The formyl group can participate in condensation reactions to form Schiff bases or other heterocyclic derivatives, while the acetonitrile group can serve as a site for further functionalization via nucleophilic substitution or metal-catalyzed reactions.

In recent years, there has been increasing interest in exploring the pharmacological potential of benzimidazole derivatives. Studies have demonstrated that modifications at specific positions within the benzimidazole ring can significantly alter biological activity. For instance, derivatives with electron-withdrawing groups such as nitriles and formyl groups often exhibit enhanced binding affinity to biological targets. This has led to extensive research into synthesizing novel benzimidazole-based compounds with improved therapeutic profiles.

One of the most compelling areas of research involving 5-Formyl-1H-benzimidazole-6-acetonitrile is its application in anticancer drug development. Benzimidazole derivatives have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer cell proliferation and survival. The formyl group in 5-Formyl-1H-benzimidazole-6-acetonitrile provides a reactive site for further derivatization, allowing researchers to design molecules with optimized kinase inhibition properties. Additionally, the acetonitrile moiety can be used to introduce additional functional groups that enhance solubility or metabolic stability, critical factors for drug efficacy and bioavailability.

Another area where 5-Formyl-1H-benzimidazole-6-acetonitrile has shown promise is in antimicrobial applications. Antibiotic resistance remains a significant global health challenge, necessitating the development of novel antimicrobial agents. Benzimidazole derivatives have demonstrated activity against various bacterial and fungal pathogens by interfering with essential cellular processes such as DNA replication and protein synthesis. The unique structural features of 5-Formyl-1H-benzimidazole-6-acetonitrile, including its formyl and acetonitrile groups, make it a versatile scaffold for designing compounds with enhanced antimicrobial properties.

Recent advancements in computational chemistry and molecular modeling have further accelerated the discovery of novel benzimidazole-based drugs. These techniques allow researchers to predict the binding modes of 5-Formyl-1H-benzimidazole-6-acetonitrile derivatives to biological targets with high accuracy. By leveraging these computational tools, scientists can rapidly screen large libraries of compounds and identify promising candidates for further experimental validation. This approach has significantly reduced the time and cost associated with drug discovery, making it possible to develop new treatments more efficiently.

The synthesis of 5-Formyl-1H-benzimidazole-6-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzene derivatives and hydrazine hydrate, followed by functional group transformations such as formylation and nitrilation. Advances in synthetic methodologies have enabled the production of complex benzimidazole derivatives with greater ease and efficiency, facilitating their use in medicinal chemistry research.

In conclusion, 5-Formyl-1H-benzimidazole-6-acetonitrile (CAS No. 1804182-64-6) is a versatile and highly relevant compound in modern pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents with applications ranging from oncology to antimicrobial treatments. As research continues to uncover new biological activities and synthetic strategies for benzimidazole derivatives, compounds like 5-formyl-H-benzimdaolezele 6-aetonee-trilne are poised to play a crucial role in addressing some of the most pressing challenges in medicine today.